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Compound of Interest

Compound Name: Anis-AM

Cat. No.: B136847

A comprehensive analysis of the available scientific data on Anis-AM (PubChem CID: 125567),
a chemical entity with the molecular formula C17H21NQO9, reveals a significant gap in the
current understanding of its biological activity. Despite its documentation in chemical
databases, extensive searches have yielded no specific information regarding its mechanism of
action, associated signaling pathways, or any quantitative experimental data.

This in-depth technical guide aims to consolidate the known information about Anis-AM and
transparently address the current limitations in the scientific literature. This document is
intended for researchers, scientists, and drug development professionals who may have
encountered this compound in high-throughput screening data or other contexts and are
seeking to understand its potential pharmacological role.

Compound Identification
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Property Value
Compound Name Anis-AM
PubChem CID 125567
Molecular Formula C17H21NO9
Molecular Weight 383.35 g/mol
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Current State of Knowledge on Mechanism of Action

As of the latest available data, there are no published studies that elucidate the mechanism of
action of Anis-AM. Searches of prominent scientific databases, including PubMed, Scopus,
and Google Scholar, using various search terms such as "Anis-AM mechanism of action,"
"PubChem CID 125567 biological activity," and its chemical formula, have not returned any
relevant results. The PubChem entry for this compound also lacks any associated bioassay
data or literature citations that would provide insights into its biological targets or effects.

Signaling Pathways

Due to the absence of data on its mechanism of action, it is not possible to delineate any
signaling pathways that may be modulated by Anis-AM.

Experimental Data and Protocols

A thorough review of the scientific literature did not reveal any experimental studies involving
Anis-AM. Consequently, there is no quantitative data to summarize, nor are there any
established experimental protocols for investigating its activity.

Future Directions and Hypothetical Experimental
Workflow

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b136847?utm_src=pdf-body
https://www.benchchem.com/product/b136847?utm_src=pdf-body
https://www.benchchem.com/product/b136847?utm_src=pdf-body
https://www.benchchem.com/product/b136847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Given the lack of information, the following represents a logical, albeit hypothetical, workflow for
researchers interested in characterizing the mechanism of action of Anis-AM.

Initial Screening & Target Identification

Mechanism of Action Elucidation

Cellular Pathway Analysis In Vivo Model Testing
(e.g., Western blot, gPCR, transcriptomics) (e.g., animal models of disease)
Target Identification Target Validation
(e.g., SRNA/CRISPR, overex| pression) )

(e.g., affinity chromatography, proteomics)

Phenotypic Screening
(e.g., imaging, morphological analysis)

High-Throughput Screening (HTS)
(e.0., cell viability, reporter assays)

Compound Acquisition
(Anis-AM, CID: 125567)

Biochemical & Biophysical Assays
(e.9., enzyme kinetics, b

inding assays)

Click to download full resolution via product page

Figure 1. A hypothetical experimental workflow for the characterization of Anis-AM's
mechanism of action.

Conclusion:

While Anis-AM is a defined chemical structure, its biological role remains entirely unknown.
This guide serves to highlight the absence of data and to propose a structured approach for
future research. Any researchers with unpublished data on Anis-AM are encouraged to
disseminate their findings to the scientific community to help build a collective understanding of
this compound's potential. Until such data becomes available, any discussion of its mechanism
of action would be purely speculative.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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